Cas no 55932-21-3 (3,4-Furandiol,tetrahydro-2,5-dimethoxy-)

• Product Name: 3,4-Furandiol,tetrahydro-2,5-dimethoxy-
• CAS No: 55932-21-3
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 367290
• PubChem ID: 4429566
• Update Time: 2025-06-24

3,4-Furandiol,tetrahydro-2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3,4-Furandiol,tetrahydro-2,5-dimethoxy-
• 3,4-Dihydroxy-2,5-dimethoxytetrahydrofuran
• 2,5-DIMETHOXYTETRAHYDROFURAN-3,4-DIOL
• A8066
• CIS-3,4-DIHYDROXY-2,5-DIMETHOXYTETRAHYDROFURAN
• 55932-21-3
• FT-0708489
• 201464-10-0
• SCHEMBL220693
• Q-102005
• 2,5-dimethoxyoxolane-3,4-diol
• Dihydroxy-dimethoxy-tetrahydrofuran
• AKOS006271566

• MDL： MFCD00086215
• Inchi： 1S/C6H12O5/c1-9-5-3(7)4(8)6(10-2)11-5/h3-8H,1-2H3
• InChI Key： WNGXQPRWPICLEF-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1OC)O)O)OC

Computed Properties

• Exact Mass: 164.068
• Monoisotopic Mass: 164.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2A^2
• XLogP3: -1.4

Experimental Properties

• Density: 1.3
• Boiling Point: 289.2 °C at 760 mmHg
• Flash Point: 128.7 °C
• PSA: 68.15000
• LogP: -1.31660

Additional information on 3,4-Furandiol,tetrahydro-2,5-dimethoxy-

Recent Advances in the Study of 3,4-Furandiol,tetrahydro-2,5-dimethoxy- (CAS: 55932-21-3) in Chemical Biology and Pharmaceutical Research

The compound 3,4-Furandiol,tetrahydro-2,5-dimethoxy- (CAS: 55932-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the efficient synthesis of 3,4-Furandiol,tetrahydro-2,5-dimethoxy- using novel catalytic methods. A 2023 study published in the Journal of Organic Chemistry demonstrated a high-yield, enantioselective synthesis route utilizing asymmetric hydrogenation, which significantly improved the scalability and purity of the compound. This advancement is critical for its potential use in large-scale pharmaceutical production.

In terms of biological activity, 3,4-Furandiol,tetrahydro-2,5-dimethoxy- has shown promising results as a modulator of inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits potent inhibitory effects on NF-κB signaling, a key pathway in chronic inflammation and autoimmune diseases. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents.

Furthermore, the compound's unique furan ring structure has been explored for its role in enhancing drug delivery systems. A 2024 study in Molecular Pharmaceutics demonstrated that derivatives of 3,4-Furandiol,tetrahydro-2,5-dimethoxy- could improve the solubility and bioavailability of poorly water-soluble drugs, addressing a major challenge in pharmaceutical formulation.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing research is investigating its metabolic pathways and potential side effects to ensure its safety for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3,4-Furandiol,tetrahydro-2,5-dimethoxy- (CAS: 55932-21-3) represents a promising candidate for further pharmaceutical development. Its versatile chemical structure and demonstrated biological activities make it a valuable subject for continued research in drug discovery and chemical biology.